n-Butyramide
n-Butyramide
Butyramide, also known as C3H7C(O)NH2 or N-butanamide, belongs to the class of organic compounds known as fatty amides. These are carboxylic acid amide derivatives of fatty acids, that are formed from a fatty acid and an amine. Thus, butyramide is considered to be a fatty amide lipid molecule. Butyramide exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Butyramide has been primarily detected in urine. Within the cell, butyramide is primarily located in the cytoplasm. Butyramide has a nutty taste.
Butanamide is a monocarboxylic acid amide obtained by formal condensation of butanoic acid and ammonia. It is a primary fatty amide and a member of butanamides.
Butanamide is a monocarboxylic acid amide obtained by formal condensation of butanoic acid and ammonia. It is a primary fatty amide and a member of butanamides.
Brand Name:
Vulcanchem
CAS No.:
541-35-5
VCID:
VC0146194
InChI:
InChI=1S/C4H9NO/c1-2-3-4(5)6/h2-3H2,1H3,(H2,5,6)
SMILES:
CCCC(=O)N
Molecular Formula:
C4H9NO
Molecular Weight:
87.12 g/mol
n-Butyramide
CAS No.: 541-35-5
Reference Standards
VCID: VC0146194
Molecular Formula: C4H9NO
Molecular Weight: 87.12 g/mol
| CAS No. | 541-35-5 |
|---|---|
| Product Name | n-Butyramide |
| Molecular Formula | C4H9NO |
| Molecular Weight | 87.12 g/mol |
| IUPAC Name | butanamide |
| Standard InChI | InChI=1S/C4H9NO/c1-2-3-4(5)6/h2-3H2,1H3,(H2,5,6) |
| Standard InChIKey | DNSISZSEWVHGLH-UHFFFAOYSA-N |
| SMILES | CCCC(=O)N |
| Canonical SMILES | CCCC(=O)N |
| Boiling Point | 216 °C 216.0 °C |
| Colorform | Crystals LEAVES FROM BENZENE |
| Density | 0.8850 @ 120 °C |
| Melting Point | 114.8 °C Mp 115-116 ° 115-116 °C 115-116°C |
| Physical Description | Solid Yellowish solid; Nutty aroma |
| Description | Butyramide, also known as C3H7C(O)NH2 or N-butanamide, belongs to the class of organic compounds known as fatty amides. These are carboxylic acid amide derivatives of fatty acids, that are formed from a fatty acid and an amine. Thus, butyramide is considered to be a fatty amide lipid molecule. Butyramide exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Butyramide has been primarily detected in urine. Within the cell, butyramide is primarily located in the cytoplasm. Butyramide has a nutty taste. Butanamide is a monocarboxylic acid amide obtained by formal condensation of butanoic acid and ammonia. It is a primary fatty amide and a member of butanamides. |
| Solubility | 163000 mg/L (at 15 °C) 163 mg/mL at 15 °C Sol in alcohol; slightly sol in ether INSOL IN BENZENE In water, 163,000 mg/l @ 15 °C Soluble in water Soluble (in ethanol) |
| Synonyms | Butanoic acid amide |
| Vapor Pressure | 0.00 mmHg 3.91X10-3 mm Hg @ 25 °C |
| PubChem Compound | 10927 |
| Last Modified | Nov 11 2021 |
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